Cas no 24242-19-1 (5-aminopyridine-3-carboxylic acid)

• Product Name: 5-aminopyridine-3-carboxylic acid
• CAS No: 24242-19-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00129116
• CID: 52463
• PubChem ID: 87559290
• Update Time: 2025-06-26

5-aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminonicotinic acid
• 3-Amino-5-pyridinecarboxylic acid
• 5-aminopyridine-3-carboxylic acid
• 3-PYRIDINECARBOXYLIC ACID,5-AMINO
• 5-amino-nicotinic acid
• 3-carboxy-5-aminopyridine
• 5-Amino-3-carboxypyridine
• 5-amino-3-carboxypyridine acid
• 5-amino-3-pyridinecarboxylic acid
• 3-PYRIDINECARBOXYLIC ACID, 5-AMINO-
• AKOS BBS-00001362
• 5-AMINOSONICOTINICACID
• 5-AMINOISOPHTHALICACID
• IFLAB-BB F1926-0005
• MLS001049162
• AKOS000113986
• PB13029
• 24242-19-1
• W-200252
• 5-Aminopyridine-3-carboxylic acid, 97%
• MLS000716463
• MFCD00129116
• CHEBI:68578
• SMR000277980
• BB 0244174
• Z1095353978
• AKOS005458345
• CHEMBL1491941
• CS-W002402
• AC-907/25005377
• F1926-0005
• SCHEMBL185913
• NSC-605539
• EN300-68682
• BDBM50427221
• HMS2656M22
• PS-4088
• NS00014695
• Oprea1_384449
• NSC605539
• FT-0601316
• SDCCGMLS-0065699.P001
• DTXSID70326623
• 5-Aminonicotinicacid
• SMR000427796
• AC-1766
• 5-amino nicotinic acid
• Oprea1_455519
• BCP27105
• GEO-00183
• Q27137022
• AM20050990
• HMS2812K05
• A2000
• DTXCID60277736
• BBL011806
• DB-005368
• STK524389
• 5-ammoniopyridine-3-carboxylate
• STK802560

• MDL： MFCD00129116
• Inchi： 1S/C6H6N2O2/c7-5-1-4(6(9)10)2-8-3-5/h1-3H,7H2,(H,9,10)
• InChI Key： BYIORJAACCWFPU-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=C(C=1)N)=O
• BRN： 115848

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3471 (rough estimate)
• Melting Point: 293°C(lit.)
• Boiling Point: 253.51°C (rough estimate)
• Flash Point: 217.6 °C
• Refractive Index: 1.5100 (estimate)
• PSA: 76.21000
• LogP: 0.94320
• Solubility: Not determined

5-aminopyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-aminopyridine-3-carboxylic acid

Recent Advances in the Study of 5-Aminopyridine-3-Carboxylic Acid (CAS: 24242-19-1) and Its Applications in Chemical Biology and Medicine

5-Aminopyridine-3-carboxylic acid (CAS: 24242-19-1) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, its interactions with biological targets, and its potential in drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific research.

One of the most notable advancements in the study of 5-aminopyridine-3-carboxylic acid is its application as a building block for the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized 5-aminopyridine-3-carboxylic acid to develop selective kinase inhibitors with improved efficacy and reduced off-target effects. These findings were recently published in the Journal of Medicinal Chemistry, where the compound's structural flexibility and ability to form hydrogen bonds with kinase active sites were emphasized.

In addition to its role in kinase inhibition, 5-aminopyridine-3-carboxylic acid has shown promise in the development of antimicrobial agents. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. The researchers attributed this activity to the compound's ability to disrupt microbial cell wall synthesis and interfere with essential enzymatic processes. These findings open new avenues for the design of next-generation antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Another exciting area of research involves the use of 5-aminopyridine-3-carboxylic acid in the development of fluorescent probes for biological imaging. Due to its unique photophysical properties, this compound has been employed as a scaffold for designing probes that can selectively bind to specific biomolecules, enabling real-time visualization of cellular processes. A recent study in Analytical Chemistry highlighted the successful application of such probes in tracking intracellular metal ions, which are crucial for understanding metal-related diseases and metabolic pathways.

Despite these promising developments, challenges remain in the optimization of 5-aminopyridine-3-carboxylic acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future for its use in drug discovery and chemical biology.

In conclusion, 5-aminopyridine-3-carboxylic acid (CAS: 24242-19-1) continues to be a valuable tool in the exploration of new therapeutic agents and biological probes. Its multifaceted applications in kinase inhibition, antimicrobial therapy, and bioimaging underscore its importance in modern chemical and biomedical research. As scientists continue to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and biology.